Cas no 1448058-61-4 (N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide)

• Product Name: N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide
• CAS No: 1448058-61-4
• MF: C₁₇H₁₉NO₂S
• MW: 301.40326333046
• CID: 6033971
• PubChem ID: 71804844
• Update Time: 2025-06-14

N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide
• N-[(3-methoxythiolan-3-yl)methyl]naphthalene-1-carboxamide
• AKOS024557251
• F6420-0595
• N-((3-methoxytetrahydrothiophen-3-yl)methyl)-1-naphthamide
• 1448058-61-4

• Inchi： 1S/C17H19NO2S/c1-20-17(9-10-21-12-17)11-18-16(19)15-8-4-6-13-5-2-3-7-14(13)15/h2-8H,9-12H2,1H3,(H,18,19)
• InChI Key： BICFPDXMOOVYFV-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(OC)CCSC2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 301.11365002g/mol
• Monoisotopic Mass: 301.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų

Additional information on N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide

Exploring the Properties and Applications of N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide (CAS No. 1448058-61-4)

In the realm of organic chemistry and pharmaceutical research, N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide (CAS No. 1448058-61-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its naphthalene carboxamide core and methoxythiolane moiety, represents a fascinating subject for researchers exploring novel bioactive molecules. Its molecular architecture combines aromatic stability with heterocyclic versatility, making it a valuable candidate for further investigation in drug discovery and material science.

The growing interest in N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide aligns with current trends in small molecule therapeutics and structure-activity relationship (SAR) studies. Researchers frequently search for compounds with enhanced bioavailability and targeted binding affinity, both of which are properties that this molecule may exhibit due to its balanced lipophilicity and hydrogen-bonding capabilities. The presence of both naphthalene and thiolane groups in its structure suggests potential interactions with biological targets involved in inflammation or metabolic regulation, though detailed mechanistic studies are still ongoing.

From a synthetic chemistry perspective, the preparation of CAS No. 1448058-61-4 involves sophisticated multi-step organic synthesis, often employing amide coupling reactions and heterocyclic functionalization. These methods are frequently discussed in modern medicinal chemistry forums, reflecting the compound's relevance to contemporary research. The methoxy group in its structure may contribute to metabolic stability, a hot topic in drug design optimization circles, while the thiolane ring could offer interesting conformational constraints for molecular recognition studies.

The physicochemical properties of N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide make it particularly interesting for pharmaceutical formulation development. Its moderate solubility profile and molecular weight (approximately 287.36 g/mol) place it within the desirable range for many oral drug candidates, a fact that hasn't gone unnoticed by researchers investigating bioavailability enhancement strategies. These characteristics, combined with its potential for selective target engagement, explain why this compound appears increasingly in patent literature and early-stage drug discovery programs.

In material science applications, the naphthalene-carboxamide portion of the molecule offers interesting possibilities for molecular self-assembly and functional material design. The compound's ability to form intermolecular hydrogen bonds and π-π stacking interactions makes it a candidate for developing novel organic semiconductors or sensor materials. This dual applicability in both life sciences and materials research contributes to its growing profile in scientific literature.

Quality control and analytical characterization of CAS No. 1448058-61-4 typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods are crucial for ensuring batch-to-batch consistency, especially when the compound is used as a pharmaceutical intermediate or research chemical. The analytical data available for this substance demonstrates its well-defined structure and purity, important factors for researchers requiring high-quality building blocks for their synthetic projects.

As the scientific community continues to explore structure-based drug design and fragment-based lead discovery, compounds like N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide gain importance as valuable chemical tools or scaffolds for optimization. Its balanced molecular properties and synthetic accessibility position it as an interesting case study in medicinal chemistry education and research methodology development. Future studies may reveal additional applications or derivatives with enhanced biological activities.

The storage and handling recommendations for this compound reflect standard practices for stable organic molecules, with suggestions to keep it in anhydrous conditions at moderate temperatures. Such information is particularly valuable for laboratory technicians and researchers who frequently search for compound storage guidelines and stability parameters when working with specialized chemicals. Proper handling ensures the material retains its integrity for experimental use.

In conclusion, N-(3-methoxythiolan-3-yl)methylnaphthalene-1-carboxamide (CAS No. 1448058-61-4) represents an intriguing subject at the intersection of medicinal chemistry, materials science, and organic synthesis. Its structural features and physicochemical properties make it worthy of continued investigation, particularly in contexts requiring molecular diversity and targeted functionality. As research progresses, we may see this compound play increasingly important roles in both academic and industrial applications.